Cas no 1062296-03-0 (3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole)

• Product Name: 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole
• CAS No: 1062296-03-0
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 2873430
• Update Time: 2025-06-08

3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole
• 5-cyclopropyl-3-(difluoromethyl)-1H-pyrazole
• 3-(difluoromethyl)-5-cyclopropylpyrazole
• 1H-Pyrazole, 5-cyclopropyl-3-(difluoromethyl)-
• 5-Cyclopropyl-3-difluoromethyl-1H-pyrazole
• BBL015824
• SBB021415
• STK260861
• AB0228512
• ST45091924
• A919516

• Inchi： 1S/C7H8F2N2/c8-7(9)6-3-5(10-11-6)4-1-2-4/h3-4,7H,1-2H2,(H,10,11)
• InChI Key： QOGBWRRHJQSLCY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)NN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.4
• Topological Polar Surface Area: 28.7

Additional information on 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole

Recent Advances in the Study of 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole (CAS: 1062296-03-0)

The compound 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole (CAS: 1062296-03-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and difluoromethyl groups contribute to its stability and ability to interact with biological targets, making it a promising candidate for further exploration. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases.

One of the most notable advancements involves the use of 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole in the design of small-molecule inhibitors for inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by selectively inhibiting key signaling molecules. The study reported a significant reduction in pro-inflammatory cytokines in preclinical models, suggesting potential applications in treating chronic inflammatory conditions.

In addition to its anti-inflammatory properties, 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole has shown promise in oncology research. A recent investigation revealed its role as a scaffold for developing novel anticancer agents. By modifying the pyrazole core, researchers were able to enhance the compound's affinity for specific cancer-related targets, leading to improved efficacy and reduced off-target effects. These findings were corroborated by in vitro and in vivo studies, which demonstrated significant tumor growth inhibition in several cancer cell lines.

The synthesis and optimization of 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole derivatives have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of these compounds with high purity and yield. For instance, a 2022 study detailed a novel catalytic approach that significantly reduced reaction times and improved scalability, paving the way for large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's modular structure offers ample opportunities for structural optimization, which could mitigate these limitations and enhance its therapeutic potential.

In conclusion, 3-cyclopropyl-5-(difluoromethyl)-1H-pyrazole (CAS: 1062296-03-0) represents a valuable scaffold in medicinal chemistry, with demonstrated applications in inflammation and oncology. Continued research into its derivatives and mechanisms of action is expected to yield further insights and potentially lead to the development of novel therapeutics. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in more complex disease models.